Cas no 2228195-11-5 (4-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid
• CAS No: 2228195-11-5
• MF: C₁₆H₂₈N₂O₅
• MW: 328.403924942017
• CID: 6144774
• PubChem ID: 165699125
• Update Time: 2025-10-31

4-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid
• 4-amino-1-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}cyclohexane-1-carboxylic acid
• EN300-1901636
• 2228195-11-5

• Inchi： 1S/C16H28N2O5/c1-15(2,3)23-14(21)18-8-9-22-10-12(18)16(13(19)20)6-4-11(17)5-7-16/h11-12H,4-10,17H2,1-3H3,(H,19,20)
• InChI Key： MEHNWWJZSNZYRT-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C1(C(=O)O)CCC(CC1)N

Computed Properties

• Exact Mass: 328.19982200g/mol
• Monoisotopic Mass: 328.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 102Ų

Additional information on 4-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid

Introduction to 4-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid (CAS No. 2228195-11-5)

4-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid, identified by the CAS number 2228195-11-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in medicinal chemistry. Its unique structural features, including an amino group, a tert-butoxycarbonyl (Boc)-protected morpholine moiety, and a cyclohexane carboxylic acid backbone, contribute to its potential utility in the synthesis of bioactive molecules.

The structure of 4-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid is meticulously designed to enhance its pharmacological properties. The presence of the Boc-protected morpholine group not only provides stability during synthetic processes but also introduces a polar, basic moiety that can interact with biological targets. This design principle is particularly relevant in the development of enzyme inhibitors and receptor modulators, where specific interactions with amino acid residues are crucial for efficacy.

In recent years, there has been growing interest in the use of morpholine derivatives as pharmacophores due to their ability to modulate various biological pathways. The incorporation of a cyclohexane ring in this compound enhances its solubility and metabolic stability, which are critical factors for drug-like properties. Furthermore, the amino group at the 1-position offers opportunities for further derivatization, allowing chemists to explore diverse chemical spaces and optimize biological activity.

One of the most compelling aspects of 4-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid is its potential application in the synthesis of novel therapeutic agents. Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, where computational methods are used to predict how modifications at specific positions within a molecule will affect its biological activity. The structural features of this compound make it an attractive scaffold for such studies.

Recent studies have highlighted the role of morpholine derivatives in addressing various therapeutic challenges. For instance, derivatives of morpholine have been explored as inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase. The Boc-protection on the amino group ensures that the compound can be easily modified without unintended side reactions, facilitating the synthesis of analogs with enhanced potency or selectivity.

The cyclohexane carboxylic acid moiety contributes to the overall rigidity of the molecule, which can be advantageous in binding to biological targets that require precise spatial orientation. This feature is particularly important in drug design, where even minor changes in conformation can significantly impact binding affinity and efficacy. The combination of these structural elements makes 4-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid a versatile building block for medicinal chemists.

From a synthetic perspective, 4-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid represents an excellent example of how functional group interplay can be leveraged to create complex molecules with tailored properties. The Boc-protection allows for selective deprotection under mild conditions, enabling chemists to introduce other functional groups as needed. This flexibility is crucial for exploring new chemical entities (NCEs) that may lead to breakthroughs in drug discovery.

The pharmaceutical industry continues to seek innovative approaches to address unmet medical needs. Compounds like 4-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid exemplify the importance of molecular diversity and structural optimization in developing next-generation therapeutics. By integrating insights from computational chemistry and experimental biology, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.

In conclusion, 4-amino-1-{4-(tert-butoxy)carbonylmorpholin-3-yl}cyclohexane-1-carboxylic acid (CAS No. 2228195-11-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and versatile synthetic properties make it an invaluable tool for drug discovery efforts aimed at developing novel therapeutic agents. As research in this field progresses, compounds like this one will continue to play a critical role in advancing our understanding of disease mechanisms and improving patient outcomes.